Cas no 21494-66-6 (3-[6-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)hexyl]-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: 3-[6-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)hexyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 21494-66-6
• MF: C₁₂H₁₆N₂O₂S₄
• MW: 348.527637481689
• CID: 1401499
• PubChem ID: 210685
• Update Time: 2025-04-20

3-[6-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)hexyl]-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3,3'-hexane-1,6-diylbis(2-thioxo-1,3-thiazolidin-4-one)
• 3-[6-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)hexyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• 3,3'-(hexane-1,6-diyl)bis(2-thioxothiazolidin-4-one)
• 3,3'-Hexamethylenedirhodanine
• AKOS000267593
• Hexamethylenebisrhodanine
• BRN 1022559
• Rhodanine, 3,3'-hexamethylenedi-
• 4-thiazolidinone, 3,3'-(1,6-hexanediyl)bis[2-thioxo-
• SR-01000319540
• N,N'-Hexamethylenebisrhodanine
• F1074-0018
• SR-01000319540-1
• 4-Thiazolidinone, 3,3'-(1,6-hexanediyl)bis(2-thioxo-
• 3,3'-(1,6-Hexanediyl)bis(2-thioxo-4-thiazolidinone)
• DTXSID40175822
• HMS1652I16
• 21494-66-6

• Inchi： 1S/C12H16N2O2S4/c15-9-7-19-11(17)13(9)5-3-1-2-4-6-14-10(16)8-20-12(14)18/h1-8H2
• InChI Key： SDPTXUTYVKLBKU-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=S)CCCCCCN1C(=S)SCC1=O)=O

Computed Properties

• Exact Mass: 348.00968
• Monoisotopic Mass: 348.00946245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 40.62